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Compound of Interest

4-Chloro-2-methyl-tetrahydro-
pyran

cat. No.: B3319735

Compound Name:

Essential Safety and Handling Guide for 4-Chloro-2-
methyl-tetrahydro-pyran

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Chloro-2-methyl-tetrahydro-pyran (CAS No. 116131-46-5).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks
associated with this chlorinated organic compound.

Chemical and Physical Properties

While specific experimental data for 4-Chloro-2-methyl-tetrahydro-pyran is not extensively
published, the following table summarizes key physical and chemical properties. Data for the
closely related compound, 4-chlorotetrahydropyran, is included for reference and should be
considered as an estimate.
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Property Value Notes
For 4-Chloro-2-methyl-
CAS Number 116131-46-5
tetrahydro-pyran[1]
Molecular Formula CeH11CIO
For 4-(chloromethyl)-
Molecular Weight 134.6 g/mol tetrahydro-2H-pyran, a related
isomer[2]
o Based on similar
Appearance Liquid (presumed)
compounds[3]
Boiling Point No data available
Flash Point 46°C (114.8°F) For 4-chlorotetrahydropyran[4]
Density 1.120 g/mL For 4-chlorotetrahydropyran[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin
contact, and eye contact.[5][6]
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Viton™ or Polyvinyl alcohol
(PVA) gloves are
recommended for handling
chlorinated solvents.[7][8]
Butyl rubber gloves may also
be suitable, though their
performance against
halogenated solvents can vary.
[71[9] Nitrile gloves offer
protection against a range of
chemicals but are generally
not recommended for
prolonged use with chlorinated
hydrocarbons.[9][10] Always
inspect gloves for integrity
before use and dispose of
them in accordance with

laboratory procedures.[11]

Eye and Face Protection

Safety goggles with side
shields or a full-face shield

To protect against splashes
and vapors.[12][13] Standard
safety glasses are not

sufficient.

Body Protection

Chemical-resistant laboratory

coat

A lab coat made of a material
resistant to chemical
permeation should be worn
and fully buttoned.[14]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood

To minimize inhalation of
vapors.[5][6] If engineering
controls are insufficient, a
respirator with an appropriate
cartridge for organic vapors
and halogens should be used.
[13][15]
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Operational Plan: Step-by-Step Handling Procedure
Preparation

» Risk Assessment: Before beginning work, conduct a thorough risk assessment for the
planned experiment.

o Gather Materials: Ensure all necessary equipment, including the chemical, solvents,
glassware, and waste containers, are readily available.

e PPE Inspection: Inspect all PPE for damage or contamination before use.

e Fume Hood: Confirm that the chemical fume hood is functioning correctly.

Handling

e Dispensing: Conduct all manipulations of 4-Chloro-2-methyl-tetrahydro-pyran within a
certified chemical fume hood.

¢ Avoid Inhalation and Contact: Handle the chemical with care to avoid generating aerosols or
vapors.[6] Prevent contact with skin, eyes, and clothing.[5]

« Ignition Sources: Keep the chemical away from heat, sparks, and open flames, as similar
compounds are flammable.[16]

o Static Discharge: Take precautionary measures against static discharge, especially when
transferring large quantities.[16]

Spill Management

» Small Spills: For small spills, absorb the material with an inert absorbent (e.g., sand,
vermiculite).[17] Place the contaminated material in a sealed, labeled container for
hazardous waste disposal.

o Large Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

Disposal Plan
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As a halogenated organic compound, 4-Chloro-2-methyl-tetrahydro-pyran requires specific
disposal procedures to comply with environmental regulations and ensure safety.

Waste Segregation and Collection

» Designated Waste Container: Dispose of all waste containing 4-Chloro-2-methyl-
tetrahydro-pyran in a designated, clearly labeled "Halogenated Organic Waste" container.
[18][19] Do not mix with non-halogenated waste.[18][20]

o Container Requirements: The waste container must be made of a compatible material, have
a secure screw-top cap, and be kept closed when not in use.[18][21]

e Labeling: The waste container must be labeled with "Hazardous Waste" and a list of its
contents.[21]

Disposal Procedure

¢ Collection: Store the sealed and labeled waste container in a designated satellite
accumulation area within the laboratory.

o Professional Disposal: Arrange for the collection and disposal of the halogenated organic
waste through your institution's environmental health and safety (EHS) office or a certified
hazardous waste disposal company.[5] Do not pour this chemical down the drain.[20]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and safety procedures for handling 4-
Chloro-2-methyl-tetrahydro-pyran.
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Caption: Workflow for the safe handling and disposal of 4-Chloro-2-methyl-tetrahydro-pyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Chloro-2-
methyl-tetrahydro-pyran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3319735#personal-protective-equipment-for-
handling-4-chloro-2-methyl-tetrahydro-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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